
Hexaammineruthenium(II) Chloride: A
Comprehensive Technical Guide for

Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexaammineruthenium(II) chloride

Cat. No.: B8206005 Get Quote

CAS Number: 15305-72-3

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hexaammineruthenium(II)
chloride, a coordination compound with significant applications in electrochemistry and

biological research. This document details its chemical and physical properties, provides a

detailed synthesis protocol, and explores its primary applications as a redox probe in cyclic

voltammetry and electrochemical impedance spectroscopy, particularly in the context of

biosensing.

Core Properties and Data
Hexaammineruthenium(II) chloride, with the chemical formula [Ru(NH₃)₆]Cl₂, is a yellow,

crystalline solid. It is an air-sensitive compound that is slightly soluble in water. Below is a

summary of its key properties.

Table 1: Physicochemical Properties of Hexaammineruthenium(II) Chloride
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Property Value Reference

CAS Number 15305-72-3

Molecular Formula [Ru(NH₃)₆]Cl₂

Molecular Weight 274.16 g/mol

Appearance Pale yellow powder

Solubility in Water Slightly soluble

Storage Temperature 2-8°C

Sensitivity Air sensitive

Table 2: Safety and Hazard Information

Hazard Category Description

Acute Toxicity (Oral, Dermal, Inhalation) Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Synthesis of Hexaammineruthenium(II) Chloride
The synthesis of hexaammineruthenium(II) chloride can be achieved through the reduction

of a ruthenium(III) precursor in the presence of ammonia. The following protocol is adapted

from established industrial methods for laboratory-scale synthesis.

Experimental Protocol: Synthesis of [Ru(NH₃)₆]Cl₂
Materials:

Ruthenium(III) chloride (RuCl₃·xH₂O)

Concentrated aqueous ammonia (NH₄OH)
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Zinc powder (Zn)

Deionized water

Ethanol

Procedure:

In a round-bottom flask, dissolve Ruthenium(III) chloride in concentrated aqueous ammonia.

To this solution, add an excess of zinc powder.

Heat the mixture under reflux. The zinc powder will reduce the Ru(III) to Ru(II).

After the reaction is complete (indicated by a color change), filter the hot solution to remove

the excess zinc powder and any other solid impurities.

Rapidly cool the filtrate in an ice bath to crystallize the hexaammineruthenium(II) chloride.

Collect the yellow crystals by vacuum filtration.

Wash the crystals with cold deionized water, followed by ethanol, to remove any remaining

impurities.

Dry the product under vacuum.

Diagram 1: Synthesis Workflow

RuCl₃ in conc. NH₄OH Add excess Zn powder Heat under reflux Hot filtration Cool filtrate Collect crystals Wash with H₂O and Ethanol Dry under vacuum [Ru(NH₃)₆]Cl₂

Click to download full resolution via product page

Caption: Workflow for the synthesis of hexaammineruthenium(II) chloride.

Applications in Electrochemistry
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Hexaammineruthenium(II) chloride and its oxidized form, hexaammineruthenium(III) chloride,

constitute a reversible redox couple ([Ru(NH₃)₆]²⁺/³⁺) that is widely used as a redox probe in

electrochemical studies.

Cyclic Voltammetry
Cyclic voltammetry (CV) is a powerful technique for studying the electrochemical behavior of a

species in solution. The [Ru(NH₃)₆]²⁺/³⁺ couple exhibits a well-defined, reversible one-electron

redox process, making it an ideal standard for CV experiments.

Experimental Protocol: Cyclic Voltammetry of [Ru(NH₃)₆]Cl₂

Materials:

Hexaammineruthenium(II) chloride or Hexaammineruthenium(III) chloride

Potassium chloride (KCl) as a supporting electrolyte

Deionized water

Working electrode (e.g., glassy carbon, gold, or platinum)

Reference electrode (e.g., Ag/AgCl)

Counter electrode (e.g., platinum wire)

Procedure:

Prepare a stock solution of the ruthenium complex (e.g., 10 mM) in a 0.1 M KCl aqueous

solution.

Further dilute the stock solution to the desired concentration for analysis (e.g., 1 mM).

Set up a three-electrode electrochemical cell with the working, reference, and counter

electrodes immersed in the ruthenium complex solution.

Perform cyclic voltammetry by scanning the potential within a suitable window that brackets

the redox potential of the [Ru(NH₃)₆]²⁺/³⁺ couple (e.g., from +0.1 V to -0.5 V vs. Ag/AgCl).
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Vary the scan rate to investigate the diffusion-controlled nature of the redox process.

Table 3: Representative Electrochemical Data for the [Ru(NH₃)₆]²⁺/³⁺ Couple

Parameter Typical Value Conditions Reference

Formal Potential (E°') -0.16 V
vs. Ag/AgCl in 0.1 M

KCl

Diffusion Coefficient

(D)
6.7 x 10⁻⁶ cm²/s

Diagram 2: Cyclic Voltammetry Workflow

Prepare [Ru(NH₃)₆]²⁺/³⁺ solution with supporting electrolyte Set up three-electrode cell Scan potential and record current Analyze voltammogram Determine E°', D, etc.

Click to download full resolution via product page

Caption: General workflow for a cyclic voltammetry experiment.

Electrochemical Impedance Spectroscopy in Biosensing
Electrochemical Impedance Spectroscopy (EIS) is a sensitive technique used to probe the

interfacial properties of electrodes. In the context of biosensing, particularly for DNA

hybridization, the [Ru(NH₃)₆]²⁺/³⁺ redox couple is used to monitor changes in the charge

transfer resistance (Rct) at the electrode surface.

The principle relies on the electrostatic interactions between the positively charged ruthenium

complex and the negatively charged phosphate backbone of DNA. When a single-stranded

DNA (ssDNA) probe immobilized on the electrode surface hybridizes with its complementary

target DNA, the increased negative charge density on the surface attracts more [Ru(NH₃)₆]³⁺,

leading to a decrease in the charge transfer resistance.

Experimental Protocol: EIS for DNA Hybridization Detection

Materials:
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Hexaammineruthenium(III) chloride

Buffer solution (e.g., Tris-HCl)

ssDNA probe and target DNA

Gold electrode

Thiol-modified ssDNA probe for immobilization

Procedure:

Functionalize a gold electrode with the thiol-modified ssDNA probe.

Incubate the electrode with the target DNA solution to allow for hybridization.

Perform EIS measurements in a buffer solution containing a low concentration of

[Ru(NH₃)₆]³⁺ (e.g., 50 µM).

Apply a DC potential close to the formal potential of the redox couple and a small AC

perturbation over a range of frequencies.

Measure the impedance and fit the data to an equivalent circuit to determine the charge

transfer resistance (Rct).

Diagram 3: DNA Hybridization Detection using EIS
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Caption: Principle of DNA hybridization detection using [Ru(NH₃)₆]³⁺ and EIS.

Conclusion
Hexaammineruthenium(II) chloride is a versatile and valuable coordination compound for

researchers in chemistry, materials science, and drug development. Its well-characterized

electrochemical properties make it an excellent choice as a redox probe for a variety of

applications, from fundamental electrochemical studies to the development of sophisticated

biosensors. This guide provides the essential information for its synthesis, handling, and

application in key experimental techniques.
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To cite this document: BenchChem. [Hexaammineruthenium(II) Chloride: A Comprehensive
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8206005#cas-number-15305-72-3-
hexaammineruthenium-ii-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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